Cas no 1261969-83-8 (2-(2-Hydroxymethylphenyl)-5-methoxybenzoic acid)

• Product Name: 2-(2-Hydroxymethylphenyl)-5-methoxybenzoic acid
• CAS No: 1261969-83-8
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD18319401
• CID: 2766701
• PubChem ID: 53225320
• Update Time: 2025-11-07

2-(2-Hydroxymethylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60689052
• 1261969-83-8
• 2-(2-Hydroxymethylphenyl)-5-methoxybenzoic acid, 95%
• MFCD18319401
• 2'-(Hydroxymethyl)-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-HYDROXYMETHYLPHENYL)-5-METHOXYBENZOIC ACID
• 2-(2-Hydroxymethylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18319401
• Inchi： 1S/C15H14O4/c1-19-11-6-7-13(14(8-11)15(17)18)12-5-3-2-4-10(12)9-16/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key： FGXYLTNSFNRDGV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=O)O)C=1)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 258.08920892Da
• Monoisotopic Mass: 258.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Hydroxymethylphenyl)-5-methoxybenzoic acid

2-(2-Hydroxymethylphenyl)-5-methoxybenzoic Acid: A Comprehensive Overview

The compound 2-(2-Hydroxymethylphenyl)-5-methoxybenzoic acid, identified by the CAS number 1261969-83-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzoic acid core with substituents at the 2 and 5 positions, specifically a hydroxymethylphenyl group and a methoxy group, respectively. These substituents play a crucial role in determining the compound's chemical properties, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of benzoic acid derivatives in various biological systems. The presence of the hydroxymethylphenyl group introduces hydrophilic properties, while the methoxy group at the 5-position enhances the molecule's lipophilicity. This balance between hydrophilicity and lipophilicity is critical for drug-like behavior, as it influences absorption, distribution, metabolism, and excretion (ADME) properties. Researchers have explored the antioxidant activity of this compound, finding that it exhibits significant free radical scavenging capabilities, which could be beneficial in combating oxidative stress-related diseases.

In addition to its antioxidant properties, 2-(2-Hydroxymethylphenyl)-5-methoxybenzoic acid has shown promise in modulating cellular signaling pathways. Recent investigations have demonstrated its ability to inhibit key enzymes involved in inflammation and neurodegenerative diseases. For instance, studies have revealed that this compound can suppress the activity of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. Furthermore, its potential as a neuroprotective agent has been explored in models of Alzheimer's disease, where it exhibited protective effects against amyloid-beta-induced toxicity.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently for further studies. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, reducing reaction times while maintaining high-quality standards.

The structural uniqueness of 2-(2-Hydroxymethylphenyl)-5-methoxybenzoic acid also makes it an interesting candidate for exploring structure-activity relationships (SAR). By modifying substituents on the phenyl ring or altering the position of functional groups, researchers can investigate how these changes impact biological activity. Such studies are essential for designing more potent and selective drug candidates.

In terms of pharmacokinetics, preliminary studies indicate that this compound has moderate bioavailability when administered orally. Its ability to permeate cellular membranes suggests potential utility in targeting intracellular pathways. However, further research is required to fully understand its pharmacokinetic profile and optimize its delivery for therapeutic applications.

The environmental impact of synthesizing and using this compound is another area of interest. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. Results suggest that it is relatively non-toxic to aquatic organisms at concentrations typically encountered in environmental settings. Nonetheless, sustainable practices should be implemented during production to minimize ecological footprint.

In conclusion, 2-(2-Hydroxymethylphenyl)-5-methoxybenzoic acid represents a promising molecule with diverse applications in medicine and pharmacology. Its unique chemical structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic strategies across multiple disease areas.